Cas no 7783-18-8 (Ammonium thiosulfate)

• Product Name: Ammonium thiosulfate
• CAS No: 7783-18-8
• MF: H₈N₂O₃S₂
• MW: 148.205117225647
• MDL: MFCD00015965
• CID: 86058
• PubChem ID: 24860416
• Update Time: 2026-05-14

Ammonium thiosulfate Chemical and Physical Properties

Names and Identifiers

• Ammonium thiosulfate
• AMMONIUM HYPOSULFITE
• AMMONIUM THIOSULPHATE
• ammohypo
• ammoniumthiosulfate((nh4)2s2o3)
• amthio
• diammoniumthiosulfate
• thio-sul
• thiosulfuricacid(h2s2o3),diammoniumsalt
• Thiosulfuricacid,diammoniumsalt
• thiosulfuricacid[h2s2o3],diammoniumsalt
• ammonium thiosulate
• Aminonium Thiosulfate
• Ammoniumthiosulfatewhitextl
• AMMONIUM THIOSULFATE PURE
• AMMONIUM THIOSULFATE CRYSTALLIZED STAB
• AmmoniumThiosulfateH8N2O3S2
• AmmoniumThiosulphate.PhotoGrade
• AmmoniumThiocyanateNH4SCN
• diazanium,dioxido-oxo-sulfanylidene-λ⁶-sulfane
• mmonium thiosulfate
• ALuMinon
• Diammonium thiosulfate
• AMMONIUMTHIOSULFATE
• Thiosulfuric acid (H2S2O3), diammonium salt
• BKH1729645
• Thiosulfuric acid (H2S2O3), ammonium salt (1:2)
• DSSTox_CID_9703
• DSSTox_RID_78814
• DSSTox_GSID_29703
• XYXNTHIYBIDHGM-UHFFFAOYSA-N
• diazanium dioxido-oxo-sulfanylidene-
• Tox21_202777
• TRA0053105

• MDL： MFCD00015965
• Inchi： 1S/2H3N.H2O3S2/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)
• InChI Key： XYXNTHIYBIDHGM-UHFFFAOYSA-N
• SMILES： S(=O)([O-])([O-])=S.[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 147.99800
• Monoisotopic Mass: 147.997634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: This product is colorless monoclinic crystal system, which is easy to deliquesce.
• Density: 1.679 g/mL at 25 °C(lit.)
• Melting Point: 150 °C (lit.)
• Boiling Point: Decomposes
• Flash Point: Non-flammable
• Solubility: H2O: very soluble(lit.)
• Water Partition Coefficient: Soluble in water, slightly soluble in acetone. Insoluble in ethanol and diethyl ether.
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 104.48000
• LogP: 1.84280
• Merck: 14,562
• Sensitiveness: Hygroscopic

Ammonium thiosulfate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 33-36/37/38
• Safety Instruction： S26-S37
• RTECS：XN6465000
• Risk Phrases：R36/37/38
• Storage Condition：Warehouse ventilation and low temperature drying
• TSCA：Yes
• Safety Term：S26;S36

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal thiosulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt